(E)-N-[2-(2,4-dichlorophenoxy)ethyl]-2-butenamide

• IUPAC Name: (E)-N-[2-(2,4-dichlorophenoxy)ethyl]but-2-enamide
• InChI: InChI=1S/C12H13Cl2NO2/c1-2-3-12(16)15-6-7-17-11-5-4-9(13)8-10(11)14/h2-5,8H,6-7H2,1H3,(H,15,16)/b3-2+
• InChI Key: JKJRERQEGCAYBM-NSCUHMNNSA-N
• Canonical SMILES: CC=CC(=O)NCCOC1=C(C=C(C=C1)Cl)Cl
• Isomeric SMILES: C/C=C/C(=O)NCCOC1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C12H13Cl2NO2
• Molecular Weight: 274.14 g/mol

Description

(E)-N-[2-(2,4-dichlorophenoxy)ethyl]-2-butenamide, also known as 2,4-Dichlorophenoxyacetic acid (2,4-D), is an organochlorine compound that is used as a herbicide to control broadleaf weeds. It is a colorless solid and is soluble in water, alcohol, and most organic solvents. 2,4-D was first synthesized in the 1940s and has since been used in a variety of applications, including agricultural, industrial, and residential use. It is one of the most widely used herbicides in the world, and it is estimated that over 1.2 million metric tons of 2,4-D were used in 2020.

Scientific Research Applications

Nickel-Catalyzed Asymmetric Negishi Cross-Couplings

Research by Lou and Fu (2011) discusses the nickel-catalyzed asymmetric Negishi cross-couplings of racemic secondary allylic chlorides with alkylzincs. This process demonstrates the application of nickel catalysts in creating complex organic structures, potentially including structures similar to "(E)-N-[2-(2,4-dichlorophenoxy)ethyl]-2-butenamide" for enantioselective synthesis and stereoconvergent cross-coupling reactions (Lou & Fu, 2011).

Phosphine-Catalyzed Annulation

Zhu, Lan, and Kwon (2003) explored the phosphine-catalyzed [4 + 2] annulation process, which could be relevant for synthesizing complex molecules including those related to "(E)-N-[2-(2,4-dichlorophenoxy)ethyl]-2-butenamide." This research demonstrates the efficiency of using organic phosphine catalysts in creating highly functionalized tetrahydropyridines, emphasizing the utility of such methods in the synthesis of nitrogen-containing heterocycles (Zhu, Lan, & Kwon, 2003).

Oxidation of Triclosan and Formation of Chlorinated Organics

The study by Rule, Ebbett, and Vikesland (2005) investigates the reaction of triclosan, a compound structurally similar to "(E)-N-[2-(2,4-dichlorophenoxy)ethyl]-2-butenamide," with free chlorine. This research provides insights into how such compounds might undergo oxidation and dimerization under certain conditions, forming chlorophenoxyphenols and chlorinated organics, which could have implications for understanding the environmental fate and transformation of similar compounds (Rule, Ebbett, & Vikesland, 2005).

Percutaneous Absorption of Herbicides

The work by Beydon et al. (2014) on the percutaneous absorption of herbicides derived from 2,4-dichlorophenoxyacid provides a basis for understanding the skin absorption properties of compounds with similar structural elements. While this study primarily focuses on the toxicological aspects of herbicide exposure, the methodologies and findings could be relevant for assessing the safety and exposure risks associated with handling "(E)-N-[2-(2,4-dichlorophenoxy)ethyl]-2-butenamide" in a research or industrial context (Beydon et al., 2014).